Cas no 62579-57-1 (1,1'-Biphenyl, 3-bromo-4'-iodo-4-nitro-)

• Product Name: 1,1'-Biphenyl, 3-bromo-4'-iodo-4-nitro-
• CAS No: 62579-57-1
• MF: C₁₂H₇BrINO₂
• MW: 403.99795460701
• CID: 439454
• PubChem ID: 71385037
• Update Time: 2025-04-19

1,1'-Biphenyl, 3-bromo-4'-iodo-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-bromo-4'-iodo-4-nitro-
• 2-bromo-4-(4-iodophenyl)-1-nitrobenzene
• 3-Bromo-4'-iodo-4-nitro-1,1'-biphenyl
• 62579-57-1
• DTXSID70807280

• Inchi： 1S/C12H7BrINO2/c13-11-7-9(3-6-12(11)15(16)17)8-1-4-10(14)5-2-8/h1-7H
• InChI Key： QYVBWLKCXZGPCM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC(=C(C=1)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 402.87001
• Monoisotopic Mass: 402.87049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14